Cas no 827-63-4 (Benzenecarboximidicacid, 3-methyl-, ethyl ester)

Benzenecarboximidicacid, 3-methyl-, ethyl ester structure
827-63-4 structure
Product Name:Benzenecarboximidicacid, 3-methyl-, ethyl ester
CAS No:827-63-4
MF:C10H13NO
MW:163.216322660446
CID:707133
PubChem ID:13157633
Update Time:2025-04-19

Benzenecarboximidicacid, 3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidicacid, 3-methyl-, ethyl ester
    • 3-Methyl-benzimidic acid ethyl ester
    • Ethyl 3-methylbenzenecarboximidate
    • 827-63-4
    • SCHEMBL10040531
    • AKOS010211563
    • Ethyl 3-methylbenzimidate
    • DTXSID60523088
    • Ethyl 3-methylbenzene-1-carboximidate
    • 3-METHYL-BENZIMIDICACIDETHYLESTER
    • MDL: MFCD08061551
    • Inchi: 1S/C10H13NO/c1-3-12-10(11)9-6-4-5-8(2)7-9/h4-7,11H,3H2,1-2H3
    • InChI Key: JGUWYURMSOAHCP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC=C(C)C=1)=N

Computed Properties

  • Exact Mass: 163.099714038g/mol
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 33.1Ų

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